Cas no 61423-31-2 ([1,1'-Bicyclopentyl]-2-amine, (1R,2S)-rel-)

• Product Name: [1,1'-Bicyclopentyl]-2-amine, (1R,2S)-rel-
• CAS No: 61423-31-2
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 480028
• PubChem ID: 53424541
• Update Time: 2025-04-19

[1,1'-Bicyclopentyl]-2-amine, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclopentyl]-2-amine, (1R,2S)-rel-
• 2-Cyclopentyl cyclopentylamine
• 2-cyclopentylcyclopentan-1-amine
• CS-0231828
• SCHEMBL616342
• DTXSID30698535
• 61423-31-2
• AKOS011897562
• [1,1'-Bi(cyclopentan)]-2-amine
• EN300-1255633
• [1,1'-Bi(cyclopentane)]-2-amine
• 114098-90-7

• Inchi： 1S/C10H19N/c11-10-7-3-6-9(10)8-4-1-2-5-8/h8-10H,1-7,11H2
• InChI Key： MYBGJAXNVXWOKZ-UHFFFAOYSA-N
• SMILES： NC1CCCC1C1CCCC1

Computed Properties

• Exact Mass: 153.15200
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 26.02000
• LogP: 3.00430